BENGHE Foundational & Exploratory

Check Availability & Pricing

Early Investigations into the Antiseptic
Properties of Amylmetacresol: A Technical
Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the foundational research establishing the
antiseptic characteristics of Amylmetacresol (AMC). The document focuses on early
twentieth-century studies that first quantified its bactericidal efficacy and established its profile
as a potent antiseptic agent. Methodologies from this era of antimicrobial research are detailed
to provide a comprehensive understanding of the original experimental basis for the use of
AMC in antiseptic preparations.

Quantitative Assessment of Bactericidal Efficacy

Early research into the antiseptic potential of Amylmetacresol (then referred to as amyl-meta-
cresol) centered on comparative analyses against established biocidal agents, most notably
phenol. The primary quantitative metric used in these initial studies was the Rideal-Walker
coefficient, a standardized measure of disinfectant potency relative to phenol.

A seminal 1931 study by C.E. Coulthard systematically evaluated the bactericidal activity of
AMC against a range of pathogenic microorganisms. The findings from these experiments are
summarized below, offering a quantitative snapshot of its efficacy as understood in the nascent
stages of its development.
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Rideal-
Test . Temperatur
. Method Vehicle Walker Reference
Organism e (°C) .
Coefficient
Bacillus
typhosus Rideal-
Water 17-18 250 [1]
(N.C.T.C. Walker
786)
Bacillus
typhosus Rideal-
10% Serum 17-18 180 [1]
(N.C.T.C. Walker
786)
Bacillus
typhosus Rideal- 5% Hard
17-18 100 [1]
(N.C.T.C. Walker Soap
786)
Staphylococc N
Not Specified  Water 37 >142 [1]
us aureus
Streptococcu »
Not Specified  10% Serum 37 ~285 [1]
S pyogenes
Corynebacter
ium Not Specified  10% Serum 37 ~200 [1]
diphtheriae

Mycobacteriu
m Not Specified  Water 37 300 [1]
tuberculosis

Table 1: Summary of Early Quantitative Data on the Bactericidal Efficacy of Amylmetacresol

Experimental Protocols

The methodologies employed in the early evaluations of Amylmetacresol reflect the standard
practices of disinfectant testing in the 1930s. The protocols were designed to ensure a
standardized comparison against phenol, the benchmark antiseptic of the era.
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The Rideal-Walker Test for Phenol Coefficient
Determination

The Rideal-Walker test was the cornerstone of early quantitative antiseptic testing. The
protocol, as described by Coulthard (1931), was meticulously followed to determine the phenol
coefficient of AMC.

Objective: To determine the dilution of Amylmetacresol that sterilizes a microbial suspension
in a given time, relative to the dilution of phenol required to achieve the same outcome.

Methodology:

o Preparation of Reagents:
o A 5% stock solution of Amylmetacresol was prepared in 50% saponified cresol (lysol).
o Working dilutions of AMC and phenol were made in distilled water.

e Microbial Culture: A 24-hour broth culture of Bacillus typhosus (how Salmonella enterica
serovar Typhi) was used as the test organism.

e Inoculation and Exposure:
o 5 ml of each disinfectant dilution was dispensed into sterile test tubes.
o 0.2 ml of the bacterial culture was added to each dilution.
o The mixtures were maintained at a constant temperature of 17-18°C.
e Subculture and Observation:

o Atintervals of 2.5, 5, 7.5, and 10 minutes, a standardized loopful of the mixture was
transferred to a fresh tube of nutrient broth.

o These subcultures were incubated at 37°C for 48 hours.

o The presence or absence of turbidity (growth) was recorded.
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 Calculation of Coefficient: The Rideal-Walker coefficient was calculated by dividing the
dilution of AMC that showed no growth after 7.5 minutes but growth at 5 minutes by the
corresponding dilution of phenol.

The workflow for this pivotal experiment is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote

Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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